ethyl 3-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate

• IUPAC Name: ethyl 3-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate
• InChI: InChI=1S/C17H17N3O2S/c1-4-22-17(21)12-6-5-7-13(8-12)20-15-14-10(2)11(3)23-16(14)19-9-18-15/h5-9H,4H2,1-3H3,(H,18,19,20)
• InChI Key: NHCHBZOULACGJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC2=C3C(=C(SC3=NC=N2)C)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, including compounds similar to ethyl 3-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate, often involves reactions under specific conditions such as microwave irradiation. A related compound, ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate, was synthesized from (S)-N-α-benzoyl-l-arginine ethyl ester hydrochloride and acetylacetone, showing the versatility of pyrimidine chemistry in generating complex molecules (Leyva-Acuña et al., 2020).

Molecular Structure Analysis

Molecular structure analysis of pyrimidine derivatives reveals significant insights into their chemical behavior. For example, the molecular structures of related compounds have been determined, showcasing the presence of intramolecular N-H...O bonds, which are crucial for the stability and reactivity of these molecules (Wu et al., 2005).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and properties.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry or material science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.